1-Naphthaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone

• Molecular Formula: C15H13N5O
• Molecular Weight: 279.3 g/mol
• IUPAC Name: 6-methyl-5-[(2E)-2-(naphthalen-1-ylmethylidene)hydrazinyl]-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C15H13N5O/c1-10-14(17-15(21)20-18-10)19-16-9-12-7-4-6-11-5-2-3-8-13(11)12/h2-9H,1H3,(H2,17,19,20,21)/b16-9+
• InChI Key: WKFNORRLVRJNOV-CXUHLZMHSA-N
• Isomeric SMILES: CC1=NNC(=O)N=C1N/N=C/C2=CC=CC3=CC=CC=C32
• SMILES: CC1=NNC(=O)N=C1NN=CC2=CC=CC3=CC=CC=C32

Description

1-Naphthaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a hydrazone derivative of 1-naphthaldehyde and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-Naphthaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone is not fully understood. However, studies have suggested that it may exert its biological activities by interacting with cellular targets such as enzymes and receptors. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 1-Naphthaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone exhibits significant biochemical and physiological effects. It has been reported to inhibit the growth of various bacterial and fungal strains. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been reported to exhibit antiviral activity against certain viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Naphthaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone in lab experiments is its potential as a fluorescent probe for the detection of metal ions. It is also a versatile compound that can be used in the synthesis of other biologically active compounds. However, one of the limitations of using this compound is its potential toxicity to cells, which may affect the accuracy of the results obtained in lab experiments.

Future Directions

There are several future directions for the study of 1-Naphthaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone. One of the potential directions is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Furthermore, the potential use of this compound as a therapeutic agent for the treatment of various diseases should be explored further.
In conclusion, 1-Naphthaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone is a versatile compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and its applications in different fields.

Synthesis Methods

The synthesis of 1-Naphthaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has been reported using different methods. One of the commonly used methods involves the reaction of 1-naphthaldehyde with 6-methyl-3-oxo-2,3-dihydro-1,2,4-triazine-5-carbohydrazide in the presence of acetic acid. The reaction mixture is then refluxed for several hours to obtain the desired product. Other methods involve the use of different reagents and solvents.

Scientific Research Applications

1-Naphthaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has been studied for its potential applications in various fields. It has been reported to exhibit antimicrobial, anticancer, and antiviral activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions. Additionally, this compound has been used in the synthesis of other biologically active compounds.